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Compound of Interest

Compound Name: Vinyl formate

Cat. No.: B057145 Get Quote

Technical Guide: Physical Properties of Vinyl
Formate
This technical guide provides a comprehensive overview of the key physical properties of vinyl
formate, with a specific focus on its boiling point and density. The information is intended for

researchers, scientists, and professionals in drug development who may utilize vinyl formate
in their work.

Core Physical Properties of Vinyl Formate
Vinyl formate (C₃H₄O₂) is a colorless liquid and the ester derived from formic acid and vinyl

alcohol.[1] It is a volatile organic compound with applications in polymer production and as an

intermediate in organic synthesis.[2] A summary of its key physical properties is presented

below.
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Property Value References

Boiling Point 46-47 °C [2][3][4]

46.8–47.0 °C [1]

43.6 °C at 760 mmHg [5]

Density 0.959 g/cm³ [2][3][4]

0.963 g/cm³ [1]

0.937 g/cm³ [5]

Molar Mass 72.063 g/mol [1][6]

Appearance Colorless liquid [1]

Melting Point 16.85 °C [2][4]

Flash Point 16 °C [2][3]

Refractive Index n20/D 1.387 (lit.) [2][3][4]

Vapor Pressure
313.000000 mmHg @ 25.00

°C
[7]

Experimental Protocols for Property Determination
The following sections detail generalized experimental methodologies for determining the

boiling point and density of volatile organic compounds like vinyl formate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[8] For volatile organic compounds, several methods are commonly employed.

1. Distillation Method: Simple distillation is a common technique for both purifying volatile

liquids and determining their boiling points.[8][9]

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source.

Procedure:
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A sample of the liquid (at least 5 mL) is placed in the distillation flask along with boiling

chips or a stir bar to ensure smooth boiling.[10]

The apparatus is assembled, ensuring the thermometer bulb is positioned to accurately

measure the temperature of the vapor as it passes into the condenser.[9]

The liquid is heated, and as it boils, the vapor rises and enters the condenser.

The temperature is monitored, and the boiling point is recorded as the temperature at

which the vapor temperature remains constant during the distillation of the bulk of the

sample.[9]

It is also recommended to record the barometric pressure to ensure accuracy.[8]

2. Capillary Method (Thiele Tube): This method is suitable for small sample volumes (less than

0.5 mL).[10]

Apparatus: A Thiele tube, a small test tube, a capillary tube sealed at one end, a

thermometer, and a heating oil.

Procedure:

A small amount of the liquid is placed in the small test tube.

The capillary tube is placed in the test tube with its open end submerged in the liquid.[10]

This assembly is attached to a thermometer and placed in the Thiele tube containing

heating oil.[10]

The Thiele tube is gently heated, and as the temperature rises, air trapped in the capillary

tube will bubble out.[10]

Heating is continued until a steady stream of bubbles emerges from the capillary tube,

indicating that the vapor of the sample has displaced the air.[10]

The heat is then removed, and the apparatus is allowed to cool.
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The boiling point is the temperature at which the liquid begins to be drawn back into the

capillary tube.[10][11]

Determination of Density
The density of a liquid is its mass per unit volume. For volatile organic compounds, standard

methods can be adapted to minimize evaporation.

1. Gravimetric Method using a Pycnometer: This method is based on determining the mass of a

known volume of the liquid.

Apparatus: A pycnometer (a glass flask with a precise volume), an analytical balance.

Procedure:

The empty pycnometer is weighed accurately.

The pycnometer is filled with the sample liquid, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is carefully wiped from the outside.

The filled pycnometer is weighed.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer

from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

This procedure is typically repeated to ensure accuracy, and the average of the

determinations is reported.[12]

2. Standard Test Method (e.g., ASTM D1475): This standard test method outlines a procedure

for determining the density of paints, varnishes, lacquers, and related products, and can be

applied to volatile organic compounds.[12]

Summary of Method: A standardized weight-per-gallon cup or a pycnometer is used to

determine the weight of a known volume of the liquid at a specific temperature. The density

is then calculated from this measurement.[12]
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Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the boiling point and density of a volatile organic compound such as vinyl formate.
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Caption: Workflow for determining boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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